Cas no 2165836-15-5 (trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol)

• Product Name: trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol
• CAS No: 2165836-15-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6326382
• PubChem ID: 93383577
• Update Time: 2025-07-10

trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol
• (3S,4R)-4-[(2,4-dimethylphenyl)amino]oxolan-3-ol
• starbld0009133
• AKOS040823328
• F6545-4920
• 2165836-15-5
• trans-4-[(2,4-dimethylphenyl)amino]oxolan-3-ol
• (3S,4R)-4-((2,4-Dimethylphenyl)amino)tetrahydrofuran-3-ol

• Inchi： 1S/C12H17NO2/c1-8-3-4-10(9(2)5-8)13-11-6-15-7-12(11)14/h3-5,11-14H,6-7H2,1-2H3/t11-,12-/m1/s1
• InChI Key： TYMHCIZTPSLFOI-VXGBXAGGSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC1C=CC(C)=CC=1C)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol

Professional Introduction to trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol (CAS No. 2165836-15-5)

trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol, identified by its Chemical Abstracts Service (CAS) number CAS No. 2165836-15-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This oxolan derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular recognition. The presence of both aromatic and heterocyclic moieties in its framework suggests a versatile chemical behavior, making it a promising candidate for further exploration.

The compound's structure consists of an oxolan ring substituted with an amino group at the 3-position and a 2,4-dimethylphenyl group at the 4-position. This arrangement confers specific steric and electronic properties that are critical for its interaction with biological targets. The 2,4-dimethylphenyl moiety, in particular, introduces electron-donating groups that can modulate the reactivity of the amino function, while the oxolan ring provides a rigid scaffold conducive to precise molecular design.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and synthetic accessibility. Oxolane derivatives have been explored for their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and as building blocks for more complex molecules. The< strong>aminooxolan core is particularly noteworthy for its ability to engage in hydrogen bonding interactions, a key feature in the design of enzyme inhibitors and receptor ligands.

Current research in this area has highlighted the utility of< strong>trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol as a scaffold for developing novel therapeutic agents. Studies have demonstrated its efficacy in modulating enzyme activity and binding to specific protein targets. For instance, modifications to the< strong>2,4-dimethylphenyl group have been shown to influence binding affinity and selectivity, making this compound a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of< strong>trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol presents an intriguing challenge due to the need to maintain the trans configuration of the amino group relative to the oxolan ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve this configuration with high enantiomeric purity. These techniques are essential for ensuring that the compound exhibits the desired biological properties without unwanted side effects.

The pharmacological profile of< strong>trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol has been investigated in several preclinical studies. Preliminary findings suggest that it possesses potent inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The< strong>aminooxolan moiety appears to be crucial for these interactions, with the< strong>2,4-dimethylphenyl group playing a role in fine-tuning the binding affinity.

In addition to its enzymatic targets, this compound has shown promise as a modulator of cellular signaling pathways. Research indicates that it can interact with membrane-bound receptors and intracellular proteins, leading to changes in downstream signaling cascades. These findings underscore the potential of< strong>trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol as a lead compound for further development into therapeutic agents.

The chemical versatility of< strong>CAS No. 2165836-15-5, represented by< strong-trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol, also makes it an attractive candidate for use in combinatorial chemistry libraries. By systematically varying substituents on the aromatic ring or modifying the oxolan core, researchers can generate libraries of related compounds with tailored properties. This approach has been successfully applied in high-throughput screening programs to identify novel bioactive molecules.

The development of new synthetic routes for< strong-trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol continues to be an active area of research. Recent advances in flow chemistry and biocatalysis have enabled more efficient and sustainable production methods. These innovations not only improve yields but also reduce waste generation, aligning with growing environmental concerns in pharmaceutical manufacturing.

The future prospects for< strong>CAS No. 2165836-15-5, particularly its derivative< strong-trans-4-(2,4-dimethylphenyl)aminooxolan-3-ol, are promising. As our understanding of biological systems evolves, so too will our ability to design molecules that interact selectively with disease-causing targets. The unique structural features of this compound position it as a valuable asset in the ongoing quest to develop safer and more effective treatments.